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Compound of Interest

Compound Name: Silafluofen

Cat. No.: B012357

Essential Safety and Handling Guide for Silafluofen

This document provides immediate, essential safety protocols and logistical guidance for the
handling and disposal of Silafluofen in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary and Chemical Properties

Silafluofen presents multiple hazards that require stringent safety measures. It is classified as
a highly flammable liquid and vapor, is harmful if swallowed, causes serious eye irritation, and
is suspected of damaging fertility or the unborn child.[1][2] Furthermore, it is very toxic to
aquatic life with long-lasting effects.[2][3]
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Property Data Source
Molecular Formula C25H29F02Si [3]
Molecular Weight 408.59 g/mol [4]
Appearance Oily liquid or solid powder [41[5]
Flash Point 2°C (35.6 °F) [1]

81 °C (177.8 °F) (for standard

Boiling Point ) o
in acetonitrile)

[1]

H225, H302, H319, H360,
H400, H410

GHS Hazard Codes

[1](2]

UN Number 3082

[3][6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the final and most critical barrier against exposure.[7] The

following equipment is mandatory when handling Silafluofen.
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Body Part

Required PPE

Specifications and Best
Practices

Respiratory

Air-purifying Respirator

A NIOSH/MSHA approved
respirator is necessary if
workplace exposure limits are
exceeded or when vapors
cannot be controlled at the
source.[8][9] A full-face
respirator with multi-purpose
combination (US) or type
ABEK cartridges is
recommended.[8] Ensure a
proper fit and do not use with
facial hair that interferes with
the seal.[7]

Hands

Chemical-Resistant Gloves

Use unlined, chemical-
resistant gloves (e.g., Nitrile,
Butyl rubber).[10] Never wear
leather or fabric gloves.[11]
Ensure gloves extend to the
mid-forearm. Contaminated
gloves must be disposed of as

hazardous waste.

Eyes

Safety Goggles or Face Shield

Chemical splash goggles are
required.[12] For tasks with a
high risk of splashing, a face
shield should be worn in
addition to goggles.[11] An
emergency eyewash station

must be readily accessible.[9]

Body

Chemical-Resistant Suit /

Coveralls & Apron

Wear a chemical-resistant suit
or coveralls over regular lab
attire. A chemically resistant

apron should be worn when
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mixing, loading, or cleaning to

protect against spills.[11]

Wear closed-toe, chemical-

resistant shoes or boots. Do
Feet Closed-toe Shoes / Boots

not wear leather or canvas

footwear.[11]

Operational Plan: Handling and Disposal

Follow this step-by-step guidance for all procedures involving Silafluofen.

Preparation and Safe Handling

e Pre-Handling: Before use, obtain and read the Safety Data Sheet (SDS).[1] Ensure all safety
precautions are understood by all personnel involved.[1]

o Ventilation: Always handle Silafluofen in a well-ventilated area, preferably within a certified
chemical fume hood.

« Ignition Sources: Silafluofen is highly flammable. Keep it away from all ignition sources,
including heat, sparks, open flames, and hot surfaces.[1] Use only non-sparking tools and
explosion-proof electrical equipment.[1]

» Electrostatic Discharge: Ground and bond all containers and receiving equipment to prevent
the buildup of static electricity.[1]

» Dispensing: When transferring the chemical, open containers with care. Avoid breathing
vapors.[3][9]

Storage Protocol

o Conditions: Store in a cool, dry, and dark location.[1][4] Recommended short-term storage is
at 0-4°C, while long-term storage should be at -20°C.[4]

o Container: Keep the container tightly sealed to prevent leakage and contamination.[1]
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e Segregation: Store away from incompatible materials. Check the SDS for a comprehensive
list of incompatibilities.

Spill Management
o Immediate Actions: Evacuate the area. Remove all ignition sources. Ventilate the space.

e Containment: Use absorbent, non-combustible materials like sand or earth to contain the
spill. Do not use combustible materials such as sawdust.

o Cleanup: Wear full PPE. Collect the absorbed material using non-sparking tools and place it
into a designated, labeled container for hazardous waste.

» Reporting: Report all spills to the laboratory supervisor and environmental health and safety
office.

Disposal Plan

Silafluofen and its containers must be disposed of as hazardous waste.[3] Avoid release to the
environment at all costs.[3]

» Waste Collection: Dispose of unused Silafluofen and any contaminated materials (e.g.,
gloves, absorbent pads) in a clearly labeled, sealed container designated for hazardous
chemical waste.

o Container Rinsing: Empty containers must be triple-rinsed with a suitable solvent (e.g.,
acetone or methanol).[13]

[¢]

Empty the container into the spray tank or a waste container, allowing it to drain for 30
seconds.[13]

[¢]

Add solvent until the container is 20-25% full, seal it, and shake vigorously for 30 seconds.
[13]

Pour the rinsate into the hazardous waste container.

[¢]

[e]

Repeat the rinsing process two more times.[13]
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» Final Disposal: Contact your institution's environmental health and safety department or a
licensed hazardous waste contractor for final disposal.[14][15] Do not pour any amount of

Silafluofen or its rinsate down the drain.[14]

Silafluofen Handling Workflow

The following diagram illustrates the essential workflow for safely handling Silafluofen from
initial assessment to final disposal.
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Silafluofen Safe Handling & Disposal Workflow
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Caption: Workflow for safe Silafluofen handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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